REACTION_CXSMILES
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Cl[C:2](Cl)([O:4][C:5](=[O:11])[O:6][C:7](Cl)(Cl)Cl)Cl.O[CH2:14][C:15](CO)(C)[C:16](=[O:18])[CH3:17].C1COCC1>C(N(CC)CC)C>[C:16]([C:15]1([CH3:14])[CH2:7][O:6][C:5](=[O:11])[O:4][CH2:2]1)(=[O:18])[CH3:17]
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Name
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three
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Quantity
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1 L
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Type
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reactant
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Smiles
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Name
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Quantity
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37 g
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Type
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reactant
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Smiles
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ClC(Cl)(OC(OC(Cl)(Cl)Cl)=O)Cl
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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OCC(C(C)=O)(C)CO
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Name
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Quantity
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300 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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75 g
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Type
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CUSTOM
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Details
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The resulting mixture was stirred until a homogeneous solution
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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resulted
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Type
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CUSTOM
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Details
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The cold bath was removed
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Type
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TEMPERATURE
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Details
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to warm to room temperature
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Type
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STIRRING
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Details
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After stirring for one hour at room temperature the triethylamine/HCl salt
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Duration
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1 h
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Type
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CUSTOM
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Details
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was removed by filtration
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Type
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CUSTOM
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Details
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The solvent was removed under reduced pressure
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Type
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CUSTOM
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Details
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resulting in an off white product
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Type
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WASH
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Details
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This product was then washed with hot ether giving a white solid
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Type
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DISSOLUTION
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Details
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thus the material was dissolved in dichloromethane
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Type
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WASH
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Details
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washed with water affording 15.02 g of material
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Name
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Type
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Smiles
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C(C)(=O)C1(COC(OC1)=O)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |